rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)cyclobutan-1-ol
Overview
Description
Rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)cyclobutan-1-ol, or rac-BMDF, is a cyclobutan-1-ol derivative that is used in various scientific research applications. It is a versatile compound that has been used in a variety of fields, including synthetic organic chemistry, medicinal chemistry, and biochemistry. Rac-BMDF has a wide range of applications in the laboratory, with its unique properties making it a valuable tool for scientists.
Mechanism of Action
Rac-BMDF has a unique structure that allows it to interact with other molecules. Its structure consists of a cyclobutane ring with a methyl group, a bromine atom, and two fluorine atoms. The methyl group is capable of forming hydrogen bonds with other molecules, while the bromine and fluorine atoms can form halogen bonds. The combination of these interactions allows rac-BMDF to interact with other molecules in a specific manner, which can be used to control the properties of the resulting compounds.
Biochemical and Physiological Effects
Rac-BMDF has been studied for its biochemical and physiological effects. Studies have shown that rac-BMDF can affect the activity of enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. Additionally, rac-BMDF has been shown to affect the activity of other proteins, such as protein kinases, which are involved in signal transduction pathways. These effects may be beneficial for the development of therapeutic compounds.
Advantages and Limitations for Lab Experiments
Rac-BMDF has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used as a starting material in the synthesis of a variety of compounds. Additionally, rac-BMDF has a unique structure that allows it to interact with other molecules in a specific manner, which can be used to control the properties of the resulting compounds. However, rac-BMDF also has some limitations. For example, it is a relatively expensive compound, and it is also toxic and flammable, which can make it difficult to work with in the laboratory.
Future Directions
There are a number of potential future directions for research involving rac-BMDF. It could be used in the development of new therapeutic compounds, as its biochemical and physiological effects make it a potential candidate for drug development. Additionally, its ability to interact with other molecules in a specific manner could be used to develop new catalysts for chemical reactions. Furthermore, rac-BMDF could be used as a starting material in the synthesis of fluorinated compounds, which could be used as imaging agents for medical imaging studies. Finally, rac-BMDF could be used in the development of new materials for industrial applications, such as in the production of polymers and composites.
Synthesis Methods
Rac-BMDF can be synthesized via a two-step process. The first step involves the reaction of 1-bromo-3-fluorocyclopropanecarboxylic acid with difluoromethylmagnesium bromide in the presence of a base, such as potassium carbonate. The second step involves the reaction of the resulting 1-bromo-3-fluoro-1-methylcyclobutan-1-ol with bromine in the presence of a base, such as potassium carbonate.
Scientific Research Applications
Rac-BMDF has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, such as amides, esters, and ethers, as well as to prepare novel compounds for medicinal chemistry studies. Rac-BMDF has also been used in the synthesis of fluorinated compounds, which can be used as imaging agents for medical imaging studies. Additionally, rac-BMDF has been used to prepare organometallic compounds, which can be used as catalysts for chemical reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)cyclobutan-1-ol involves the conversion of a cyclobutane derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "Cyclobutene", "Bromine", "Difluoromethane", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclobutene is reacted with bromine in the presence of light to form 1,2-dibromocyclobutane.", "Step 2: 1,2-dibromocyclobutane is reacted with difluoromethane in the presence of sodium borohydride to form rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)cyclobutane.", "Step 3: rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)cyclobutane is reacted with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 4: The hydrochloride salt is treated with sodium hydroxide to form the free base.", "Step 5: The free base is dissolved in methanol and water, and the resulting solution is heated to reflux to form rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)cyclobutan-1-ol." ] } | |
CAS RN |
2703780-16-7 |
Product Name |
rac-(1s,3s)-3-(bromomethyl)-1-(difluoromethyl)cyclobutan-1-ol |
Molecular Formula |
C6H9BrF2O |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
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